3-(4-Methanesulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one

• Molecular Formula: C20H30N2O3S2
• Molecular Weight: 410.6 g/mol
• IUPAC Name: 3-(4-methylsulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one
• InChI: InChI=1S/C20H30N2O3S2/c1-27(24,25)19-6-3-17(4-7-19)5-8-20(23)22-12-2-11-21(13-14-22)18-9-15-26-16-10-18/h3-4,6-7,18H,2,5,8-16H2,1H3
• InChI Key: AXYSEVHLIFCQRD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCCN(CC2)C3CCSCC3

Description

3-(4-Methanesulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one is a synthetic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methanesulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one typically involves multi-step organic reactions. The process may start with the preparation of the methanesulfonylphenyl intermediate, followed by the introduction of the thian-4-yl diazepan group through nucleophilic substitution or other suitable reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, would be optimized to achieve high yield and purity.

Industrial Production Methods

For industrial-scale production, the synthesis would be scaled up using batch or continuous flow reactors. Process optimization would focus on maximizing yield, minimizing by-products, and ensuring cost-effectiveness. Purification techniques such as crystallization, distillation, or chromatography would be employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methanesulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one can undergo various chemical reactions, including:

Oxidation: The methanesulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced under specific conditions to modify the functional groups.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the phenyl or diazepan moieties.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice would be tailored to the specific reaction.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield sulfone derivatives, while substitution reactions could introduce various functional groups to the phenyl or diazepan rings.

Scientific Research Applications

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug development, particularly for targeting specific receptors or enzymes.

Industry: Use in materials science for developing new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(4-Methanesulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one would depend on its specific interactions with molecular targets. It may bind to receptors, enzymes, or other biomolecules, modulating their activity and leading to various biological effects. Detailed studies would be required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

3-(4-Methanesulfonylphenyl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]propan-1-one: can be compared with other compounds featuring methanesulfonylphenyl or diazepan moieties.

4-Methanesulfonylphenyl derivatives: These compounds share the methanesulfonylphenyl group and may have similar chemical properties.

Diazepan derivatives: Compounds with the diazepan ring structure can be compared in terms of their chemical reactivity and biological activity.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which may confer unique chemical and biological properties